Chromium(III) oxide Chromium(III) oxide Chromium (III) oxide is a chromium complex in which the chromium ion is in +3 oxidation state. The synthesis of its sub-micron powder has been reported.† The IR and Raman spectra of chromium (III) oxide have been studied.† The impact of adding lysozyme on the stability of chromium (III) oxide (Cr2O3) suspension has been evaluated.†
Chromium(III) oxide is mainly used as a green pigment in paints, inks and ceramics. On a commercial scale, it is synthesized by the reduction of sodium chromate with sulfur.
Chromium(III) oxide is also referred to as chromic oxide. It is commonly employed as a marker in various digestion assays conducted on animals.
Dichromium trioxide is a chromium oxide.
Brand Name: Vulcanchem
CAS No.: 1308-38-9
VCID: VC20944488
InChI: InChI=1S/2Cr.3O
SMILES: O=[Cr]O[Cr]=O
Molecular Formula: Cr2O3
Molecular Weight: 151.99 g/mol

Chromium(III) oxide

CAS No.: 1308-38-9

Cat. No.: VC20944488

Molecular Formula: Cr2O3

Molecular Weight: 151.99 g/mol

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Chromium(III) oxide - 1308-38-9

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Description Chromium (III) oxide is a chromium complex in which the chromium ion is in +3 oxidation state. The synthesis of its sub-micron powder has been reported.† The IR and Raman spectra of chromium (III) oxide have been studied.† The impact of adding lysozyme on the stability of chromium (III) oxide (Cr2O3) suspension has been evaluated.†
Chromium(III) oxide is mainly used as a green pigment in paints, inks and ceramics. On a commercial scale, it is synthesized by the reduction of sodium chromate with sulfur.
Chromium(III) oxide is also referred to as chromic oxide. It is commonly employed as a marker in various digestion assays conducted on animals.
Dichromium trioxide is a chromium oxide.
CAS No. 1308-38-9
Molecular Formula Cr2O3
Molecular Weight 151.99 g/mol
IUPAC Name oxo(oxochromiooxy)chromium
Standard InChI InChI=1S/2Cr.3O
Standard InChI Key QDOXWKRWXJOMAK-UHFFFAOYSA-N
SMILES O=[Cr]O[Cr]=O
Canonical SMILES O=[Cr](=O)=O.[Cr]
Boiling Point 4000 °C
Colorform Light to dark green, fine, hexagonal crystals
Green powder
Bright-green, extremely hard crystals
Melting Point 2435 °C

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